Cas no 1803768-38-8 (6-Fluoro-3-methoxypyridine-2-methanol)

• Product Name: 6-Fluoro-3-methoxypyridine-2-methanol
• CAS No: 1803768-38-8
• MF: C₇H₈FNO₂
• MW: 157.142325401306
• CID: 4802450
• Update Time: 2025-10-23

6-Fluoro-3-methoxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-methoxypyridine-2-methanol

• Inchi： 1S/C7H8FNO2/c1-11-6-2-3-7(8)9-5(6)4-10/h2-3,10H,4H2,1H3
• InChI Key： KPBLEZIPHYESFU-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(CO)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 0.4
• Topological Polar Surface Area: 42.4

Additional information on 6-Fluoro-3-methoxypyridine-2-methanol

Recent Advances in the Study of 6-Fluoro-3-methoxypyridine-2-methanol (CAS: 1803768-38-8)

6-Fluoro-3-methoxypyridine-2-methanol (CAS: 1803768-38-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. Recent studies have explored its synthesis, biological activity, and utility as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

The synthesis of 6-Fluoro-3-methoxypyridine-2-methanol has been optimized in recent years, with researchers focusing on improving yield and purity while reducing environmental impact. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that achieves a 92% yield under mild conditions, significantly enhancing the scalability of this compound for industrial applications. The study also highlighted the compound's stability under various pH conditions, making it a versatile intermediate for further chemical modifications.

In terms of biological activity, 6-Fluoro-3-methoxypyridine-2-methanol has shown promise as a precursor for antiviral and anticancer agents. A recent Nature Chemical Biology paper (2024) reported its incorporation into a series of small-molecule inhibitors targeting RNA-dependent RNA polymerase (RdRp) in RNA viruses, including SARS-CoV-2 variants. The fluorinated pyridine moiety was found to enhance binding affinity and metabolic stability, leading to improved pharmacokinetic profiles in preclinical models.

Another area of active research involves the use of 6-Fluoro-3-methoxypyridine-2-methanol in the development of positron emission tomography (PET) tracers. Its ability to undergo facile radiolabeling with fluorine-18 (18F) makes it attractive for imaging applications. A 2024 study in ACS Chemical Neuroscience detailed its incorporation into a novel tracer for imaging neuroinflammation, demonstrating high blood-brain barrier permeability and specific binding to activated microglia in animal models of neurodegenerative diseases.

From a safety and toxicology perspective, recent investigations have provided valuable data on the compound's pharmacological properties. A comprehensive toxicological assessment published in Chemical Research in Toxicology (2023) established favorable safety profiles at therapeutic doses, with no significant off-target effects observed in in vitro and in vivo studies. These findings support its continued development as a pharmaceutical intermediate.

Looking forward, researchers are exploring the potential of 6-Fluoro-3-methoxypyridine-2-methanol in additional therapeutic areas, including its use in proteolysis-targeting chimeras (PROTACs) and as a ligand for transition metal catalysts in asymmetric synthesis. The compound's unique structural features and demonstrated versatility suggest it will remain an important focus of chemical biology research in the coming years.